Cas no 1704314-08-8 (4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine)

• Product Name: 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine
• CAS No: 1704314-08-8
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6177484
• PubChem ID: 108238998
• Update Time: 2025-06-09

4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine
• EN300-1828690
• 1704314-08-8

• Inchi： 1S/C10H11FN2O2/c1-7(12)2-3-8-6-9(13(14)15)4-5-10(8)11/h2-7H,12H2,1H3/b3-2+
• InChI Key： FMJQPMSNWVFPJX-NSCUHMNNSA-N
• SMILES： FC1=CC=C(C=C1/C=C/C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine

Comprehensive Overview of 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine (CAS No. 1704314-08-8): Properties, Applications, and Research Insights

4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine (CAS No. 1704314-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of fluoro-nitro aromatic amines, which are known for their versatility in synthetic chemistry. Its molecular structure combines a fluorinated phenyl ring with a nitro group and an amine-functionalized butenyl chain, making it a valuable intermediate for designing bioactive molecules.

Recent studies highlight the growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability. As a nitrophenyl derivative, this compound is particularly relevant in the development of targeted therapies and small-molecule inhibitors. Researchers are exploring its potential in modulating enzyme activity and receptor interactions, aligning with trends in precision medicine and personalized healthcare.

The synthesis of 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective fluorination. Its physicochemical properties, such as solubility in polar solvents and stability under controlled conditions, make it suitable for laboratory-scale applications. Analytical techniques like HPLC and NMR spectroscopy are employed to ensure purity, a critical factor for reproducibility in research.

In the context of green chemistry, efforts are underway to optimize the production of this compound using eco-friendly catalysts and reduced waste protocols. This aligns with global initiatives to minimize the environmental footprint of chemical manufacturing. Additionally, its role in material science is being investigated, particularly in the design of advanced polymers and functional coatings with tailored properties.

Frequently asked questions about CAS No. 1704314-08-8 include inquiries about its synthetic routes, handling precautions, and commercial availability. While not classified as hazardous under standard guidelines, proper laboratory safety measures such as glovebox use and ventilation are recommended. The compound's storage conditions (typically under inert atmosphere at low temperatures) are also a common topic among researchers.

From an industrial perspective, 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine represents a niche but growing segment in fine chemicals. Its applications span pharmaceutical intermediates, agrochemical formulations, and diagnostic reagent development. Patent literature reveals its use in novel antimicrobial agents and central nervous system (CNS) targeting drugs, reflecting broader trends in combating antibiotic resistance and neurodegenerative diseases.

Emerging computational tools like AI-driven molecular docking are accelerating the exploration of this compound's interactions with biological targets. Such advancements complement traditional structure-activity relationship (SAR) studies, offering insights into optimizing its derivatives for specific applications. This interdisciplinary approach underscores the compound's relevance in modern drug design pipelines.

In summary, 4-(2-fluoro-5-nitrophenyl)but-3-en-2-amine exemplifies the intersection of medicinal chemistry and materials innovation. Its continued study promises to unlock new possibilities in therapeutic development and functional materials, while adhering to evolving sustainability standards in chemical research.